Cas no 1912-55-6 (Allodeoxycholic Acid)

• Product Name: Allodeoxycholic Acid
• CAS No: 1912-55-6
• Molecular Formula: C₂₄H₄₀O₄
• Molecular Weight: 392.572
• CID: 214676
• PubChem ID: 5283833

Allodeoxycholic Acid Properties

Names and Identifiers

• Cholan-24-oic acid,3,12-dihydroxy-, (3a,5a,12a)-
• (3a,5a,12a)-3,12-dihydroxy-Cholan-24-oic acid
• (3alpha,5alpha,12alpha)-3,12-dihydroxycholan-24-oic acid
• Allodeoxycholic acid
• C17687
• Allodeoxycholate
• 3alpha,12alpha-Dihydroxy-5alpha-cholanoic acid
• SCHEMBL20204259
• (4R)-4-[(3R,5S,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• LMST04010044
• Q27155217
• 3a,12a-Dihydroxy-5a-cholanoic acid
• 3alpha,12alpha-Dihydroxy-5alpha-cholan-24-oic Acid
• CHEBI:81276
• 5alpha-Deoxycholic acid
• DTXSID401259147
• 1912-55-6

• InChIKey： KXGVEGMKQFWNSR-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H40O4/c1-14(4-9-22(27)28)18-7-8-19-17-6-5-15-12-16(25)10-11-23(15,2)20(17)13-21(26)24(18,19)3/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)
• SMILES： OC(CCC(C1CCC2C3CCC4CC(CCC4(C)C3CC(O)C12C)O)C)=O

Computed Properties

• Exact Mass: 392.2928
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 392.29265975g/mol
• Heavy Atom Count: 28
• Complexity: 605
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76
• Refractive Index: 1.543
• Boiling Point: 547.1°C at 760 mmHg
• Flash Point: 298.8°C
• Density: 1.128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives